2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine

• IUPAC Name: 3-(2-fluorophenyl)-3-phenyl-1-(4-pyrazin-2-ylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C23H23FN4O/c24-21-9-5-4-8-19(21)20(18-6-2-1-3-7-18)16-23(29)28-14-12-27(13-15-28)22-17-25-10-11-26-22/h1-11,17,20H,12-16H2
• InChI Key: FGJAQVZOGSFJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CN=C2)C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4F
• Molecular Formula: C23H23FN4O
• Molecular Weight: 390.5 g/mol

Description

2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine, also known as FP-3PP, is a novel compound that has gained attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine acts as a partial agonist at the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward. By binding to the D2 receptor, 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine can modulate the activity of dopamine, a neurotransmitter that plays a key role in these processes. The exact mechanism of action of 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine is still under investigation, but it is believed to involve the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects
2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine has been shown to have a number of biochemical and physiological effects in animal models. In addition to its anxiolytic and antidepressant effects, 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine has been shown to increase locomotor activity and induce hyperactivity in rats. It has also been shown to increase the release of dopamine in the prefrontal cortex and striatum, two brain regions that are involved in the regulation of mood and motivation.

Advantages and Limitations for Lab Experiments

One advantage of 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine is its high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine is its relatively low potency compared to other D2 receptor agonists, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine. One direction is the development of more potent and selective D2 receptor agonists based on the structure of 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine. Another direction is the investigation of the effects of 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine on other neurotransmitter systems, such as serotonin and norepinephrine, which are also involved in the regulation of mood and motivation. Finally, the potential therapeutic applications of 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine in the treatment of anxiety, depression, and schizophrenia warrant further investigation.

Synthesis Methods

2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine can be synthesized using a two-step process involving the condensation of 2,3-dichloropyrazine with 3-(2-fluorophenyl)-3-phenylpropanoic acid to form an intermediate, which is then reacted with piperazine to form the final product. The yield of the synthesis is typically around 60%.

Scientific Research Applications

2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. In pharmacology, 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine has been shown to have high affinity for the dopamine D2 receptor, making it a potential candidate for the treatment of schizophrenia. In medicinal chemistry, 2-{4-[3-(2-fluorophenyl)-3-phenylpropanoyl]-1-piperazinyl}pyrazine has been used as a scaffold for the development of novel compounds with potential therapeutic applications.